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Compound of Interest

Compound Name: RhB-PBP10 (TFA)

Cat. No.: B15136809

An In-depth Technical Guide for Researchers,
Scientists, and Drug Development Professionals

Introduction

RhB-PBP10 (TFA) is a synthetic, cell-permeable decapeptide that has garnered significant
interest in the scientific community for its diverse biological activities. Labeled with rhodamine B
(RhB) at its N-terminus for visualization, this peptide is a potent and selective antagonist of the
Formyl Peptide Receptor 2 (FPR2), a key player in inflammatory and immune responses.
Beyond its receptor antagonism, RhB-PBP10 exhibits direct antimicrobial properties against a
range of bacteria and antiviral effects against influenza viruses. This technical guide provides a
comprehensive overview of the sequence, function, and experimental applications of RhB-
PBP10 (TFA), tailored for researchers and professionals in drug development.

Peptide Sequence and Physicochemical Properties

The amino acid sequence of RhB-PBP10 is derived from the phosphatidylinositol 4,5-
bisphosphate (PIP2) binding site of human plasma gelsolin. The "(TFA)" designation indicates
that trifluoroacetic acid was used as a counter-ion during peptide purification, a common
practice in peptide synthesis.

Sequence: RhB-GIn-Arg-Leu-Phe-GIn-Val-Lys-Gly-Arg-Arg-OH One-Letter Code: RhB-
QRLFQVKGRR-OH Molecular Formula:
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C\u2088\u2084H\u2081\u2082\u2086N\u2082\u20840\u2081\u2085 Molecular Weight: 1712.1
g/mol

Core Function: Selective FPR2 Antagonism

The primary and most well-characterized function of RhB-PBP10 is its selective inhibition of
Formyl Peptide Receptor 2 (FPR2) over Formyl Peptide Receptor 1 (FPR1).[1] FPR2isa G
protein-coupled receptor involved in a wide array of physiological and pathological processes,
including inflammation, host defense, and tissue repair.

Signaling Pathway

RhB-PBP10 exerts its antagonistic effects by binding to FPR2, thereby preventing the binding
of natural agonists and subsequent downstream signaling. This inhibition disrupts key cellular
responses mediated by FPR2 activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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